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Compound of Interest

Compound Name: Rubidium tellurate

Cat. No.: B102889

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Rubidium
Tellurate (Rb2TeOa) - Molecular Formula and Molar Mass

This document provides a concise technical overview of the fundamental physicochemical
properties of rubidium tellurate, focusing on its molecular formula and molar mass. The data
presented herein is derived from established chemical databases and serves as a foundational
reference for professionals engaged in materials science, chemical research, and
development.

Molecular Identity and Composition

Rubidium tellurate is an inorganic salt composed of rubidium cations (Rb*) and tellurate
anions (TeOa427). The systematic name for this compound is dirubidium tellurate or telluric
acid, dirubidium salt.[1][2] Its chemical identity is standardized by the CAS Registry Number
15885-43-5.[2][3][4]

The molecular formula for the most common form of this compound is Rb2TeOa.[1][2][4]

Quantitative Data: Molar Mass Calculation

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. It is a
calculated value based on the standard atomic weights provided by the International Union of
Pure and Applied Chemistry (IUPAC). Experimental protocols are not required for its
determination.
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The table below outlines the elemental composition of Rubidium Tellurate and the calculation
of its molar mass.

. Standard
Constituent . . . Subtotal (
Symbol Quantity Atomic Weight
Element g/mol )
(g/mol)
Rubidium Rb 2 85.4678 170.9356
Tellurium Te 1 127.60 127.60
Oxygen o} 4 15.999 63.996
Total Rb2TeOa4 - - 362.53

Based on this composition, the molar mass of Rubidium Tellurate (Rb2TeOa4) is 362.53 g/mol .
[2][4] Chemical databases report values of 362.5 g/mol and 362.532 g/mol .[1][3][4]

Logical Workflow for Molar Mass Determination

The following diagram illustrates the logical process for determining the molar mass of
Rubidium Tellurate from its molecular formula and the standard atomic weights of its
elements.
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Constituent Elements Molecular Formula
Rubidium (Rb) Tellurium (Te) Oxygen (O) Rb>TeO
85.4678 g/mol 127.60 g/mol 15.999 g/mol S
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Sum the results
170.9356 + 127.60 + 63.996

Final Molar Mass
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Caption: Workflow for calculating the molar mass of Rubidium Tellurate (Rb2TeOa).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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